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Compound of Interest

Compound Name: Suc-YVAD-AMC

Cat. No.: B12368015

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Suc-YVAD-AMC as a
critical tool for the investigation of inflammasome activation. This document details the
underlying biochemical principles, offers meticulous experimental protocols, and presents key
guantitative data to empower researchers in their study of this pivotal inflammatory pathway.

Introduction: The Inflammasome and Caspase-1

The inflammasome is a multi-protein complex that plays a central role in the innate immune
system. Its activation is a critical step in the host's defense against pathogens and in the
response to cellular stress. A key outcome of inflammasome assembly is the activation of
caspase-1, a cysteine protease that proteolytically cleaves the precursors of the pro-
inflammatory cytokines interleukin-1f3 (IL-1(3) and IL-18, leading to their maturation and
secretion.[1][2] Dysregulation of inflammasome activity is implicated in a wide range of
inflammatory diseases, making it a significant target for therapeutic intervention.

Suc-YVAD-AMC (Succinyl-Tyrosine-Valine-Alanine-Aspartic Acid-7-Amino-4-methylcoumarin)
is a fluorogenic substrate specifically designed to measure the activity of caspase-1. The
tetrapeptide sequence YVAD is recognized by caspase-1, and upon cleavage, the fluorescent
reporter molecule 7-Amino-4-methylcoumarin (AMC) is released. The resulting increase in
fluorescence provides a direct and sensitive measure of caspase-1 enzymatic activity.
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Biochemical and Chemical Properties of Suc-YVAD-
AMC

Suc-YVAD-AMC is a synthetic peptide derivative that serves as a highly specific substrate for
caspase-1. Its utility in research is underscored by its chemical and kinetic properties.

Property Value Reference
Molecular Formula C33H39N5010 [3]
Molecular Weight 665.7 g/mol [3]
Excitation Wavelength 340-360 nm [3]
Emission Wavelength 440-460 nm [3]
Km for Caspase-1 14 uyM [3]
Solubility Soluble in DMSO [3]

The NLRP3 Inflammasome Activation Pathway

The NLRP3 inflammasome is one of the most well-characterized inflammasome complexes. Its
activation is a two-step process, often referred to as priming and activation.
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Figure 1: NLRP3 Inflammasome Activation Pathway
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Figure 2: Experimental Workflow for Inhibitor Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Suc-YVAD-AMC: A Comprehensive Technical Guide to
Studying Inflammasome Activation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12368015#suc-yvad-amc-as-a-tool-for-studying-
inflammasome-activation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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